Cas no 2248284-26-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(ethylsulfanyl)pyridine-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(ethylsulfanyl)pyridine-3-carboxylate
• CAS No: 2248284-26-4
• MF: C₁₆H₁₂N₂O₄S
• MW: 328.342482566834
• CID: 6040888
• PubChem ID: 165728893
• Update Time: 2025-05-26

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(ethylsulfanyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248284-26-4
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(ethylsulfanyl)pyridine-3-carboxylate
• EN300-6515245

• Inchi： 1S/C16H12N2O4S/c1-2-23-13-8-7-10(9-17-13)16(21)22-18-14(19)11-5-3-4-6-12(11)15(18)20/h3-9H,2H2,1H3
• InChI Key： MOCRWPCUSNSZAJ-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC(=CN=1)C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 328.05177804g/mol
• Monoisotopic Mass: 328.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 102Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(ethylsulfanyl)pyridine-3-carboxylate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(ethylsulfanyl)pyridine-3-carboxylate (CAS No. 2248284-26-4)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(ethylsulfanyl)pyridine-3-carboxylate (CAS No. 2248284-26-4) is a specialized organic molecule with a unique structural framework. Its chemical architecture combines a 1,3-dioxoisoindoline moiety with a 6-(ethylsulfanyl)pyridine-3-carboxylate group, making it a subject of interest in pharmaceutical and agrochemical research. This compound is often explored for its potential as a building block in drug discovery, particularly in the development of enzyme inhibitors and bioactive intermediates.

Recent trends in organic synthesis highlight the growing demand for heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(ethylsulfanyl)pyridine-3-carboxylate. Researchers are increasingly focusing on its applications in small-molecule therapeutics and catalysis. The presence of both sulfur and nitrogen atoms in its structure enhances its versatility, enabling interactions with biological targets such as kinases and receptors. This aligns with current industry inquiries about "sulfur-containing drug candidates" and "nitrogen heterocycles in medicinal chemistry," which are frequently searched topics in scientific databases.

From a synthetic perspective, the compound's ethylsulfanyl group offers opportunities for further functionalization, a feature highly valued in structure-activity relationship (SAR) studies. Its carboxylate ester linkage also provides a handle for hydrolysis or transesterification, making it adaptable for prodrug design. These characteristics address common search queries like "modifiable ester groups in drug development" and "thioether applications in organic synthesis," reflecting its relevance in contemporary research.

Environmental and regulatory considerations are also critical when discussing CAS No. 2248284-26-4. While not classified as hazardous, its handling requires standard laboratory precautions. The compound's stability under varying pH conditions has been a topic of interest, particularly for formulators seeking "pH-stable intermediates" or "compatible excipients." Such inquiries are prevalent in forums discussing preformulation strategies for new chemical entities.

In the context of intellectual property, patents referencing 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(ethylsulfanyl)pyridine-3-carboxylate often emphasize its utility in protease inhibition and anti-inflammatory applications. This correlates with rising searches for "novel protease inhibitors" and "heterocyclic anti-inflammatory agents," underscoring its potential in addressing unmet medical needs. Analytical methods for its quantification, such as HPLC and LC-MS, are also frequently discussed, catering to quality control professionals.

Future directions for this compound may involve exploring its bioconjugation potential or optimizing its pharmacokinetic profile. As the scientific community gravitates toward "targeted drug delivery" and "improved bioavailability," CAS No. 2248284-26-4 could serve as a scaffold for innovative solutions. Its dual functionality—combining a hydrogen-bond acceptor (carbonyl) and a lipophilic (ethylsulfanyl) group—makes it a compelling candidate for hit-to-lead optimization programs.